Cas no 1997084-80-6 (tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
• CAS No: 1997084-80-6
• MF: C₁₄H₁₉F₃N₂O₂S
• MW: 336.373072862625
• CID: 6442466
• PubChem ID: 165690895
• Update Time: 2025-05-20

tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
• 1997084-80-6
• EN300-1890078
• tert-butyl N-(2-amino-1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethyl)carbamate

• Inchi： 1S/C14H19F3N2O2S/c1-13(2,3)21-12(20)19-11(8-18)9-4-6-10(7-5-9)22-14(15,16)17/h4-7,11H,8,18H2,1-3H3,(H,19,20)
• InChI Key： BSKKJISXPSMTEO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.11193351g/mol
• Monoisotopic Mass: 336.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate

tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 1997084-80-6) is a highly specialized organic compound with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, an N-carbamate moiety, and a 4-(trifluoromethyl)sulfanylphenyl substituent. These structural features contribute to its versatile reactivity and potential utility in various chemical reactions and biological systems.

Recent studies have highlighted the importance of tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate in the development of novel therapeutic agents. Its ability to act as a precursor in the synthesis of bioactive molecules has made it a focal point in medicinal chemistry research. For instance, researchers have explored its role in the construction of complex heterocyclic frameworks, which are essential components of many drugs currently in clinical use.

The synthesis of tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate involves a multi-step process that incorporates advanced organic synthesis techniques. Key steps include the preparation of the 4-(trifluoromethyl)sulfanylphenyl intermediate, which is achieved through a combination of nucleophilic aromatic substitution and subsequent functionalization. The introduction of the tert-butyl carbamate group is typically carried out via a carefully controlled coupling reaction, ensuring high yields and purity.

One of the most intriguing aspects of this compound is its reactivity under various catalytic conditions. Recent investigations have demonstrated its potential as a substrate for enzymatic transformations, particularly in the context of biocatalysis. For example, studies have shown that tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate can undergo selective hydrolysis catalyzed by specific esterases, making it a valuable tool in asymmetric synthesis.

In terms of applications, tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate has found utility in the development of advanced materials and sensors. Its unique electronic properties, derived from the presence of the trifluoromethylsulfanyl group, make it an attractive candidate for use in organic electronics. Researchers have explored its integration into conjugated polymers, where it contributes to enhanced charge transport properties.

Moreover, the compound's ability to participate in supramolecular interactions has led to its use in self-assembling systems. By leveraging its ability to form hydrogen bonds and π-π interactions, scientists have designed novel materials with tailored properties for applications ranging from drug delivery to energy storage.

From an environmental standpoint, recent studies have focused on the biodegradation pathways of tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate. Understanding its fate in natural ecosystems is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, tert-butyl N-(2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 1997084-80-6) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and mechanisms involving this compound, it is poised to play an increasingly important role in both academic and industrial settings.